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Compound of Interest

Compound Name: Cytarabine triphosphate trisodium

Cat. No.: B12378257 Get Quote

For researchers, scientists, and drug development professionals, the quality and consistency of

reagents are paramount to achieving reliable and reproducible experimental outcomes.

Cytarabine triphosphate (ara-CTP), the active metabolite of the chemotherapeutic agent

cytarabine (Ara-C), is a critical tool in studying DNA replication and repair mechanisms, as well

as in the development of novel anticancer therapies. This guide provides a framework for a

head-to-head comparison of commercially available ara-CTP preparations, offering detailed

experimental protocols and data presentation structures to empower researchers to make

informed decisions based on their specific needs.

Introduction to ara-CTP: Mechanism of Action
Ara-CTP is a nucleoside analog that exerts its cytotoxic effects primarily through the inhibition

of DNA synthesis.[1][2] Once transported into the cell, cytarabine is converted to its active

triphosphate form, ara-CTP.[3][4] Ara-CTP then competes with the natural deoxycytidine

triphosphate (dCTP) for incorporation into the growing DNA strand by DNA polymerases.[5][6]

The presence of an arabinose sugar instead of a deoxyribose sugar in its structure sterically

hinders the rotation of the phosphodiester bond, inhibiting the ligation of the next incoming

deoxynucleoside triphosphate and ultimately leading to chain termination.[2][7][8] This

disruption of DNA replication and repair processes induces cell cycle arrest in the S-phase and

triggers apoptosis.[4][9]

Below is a diagram illustrating the metabolic activation of Cytarabine and the mechanism of

action of ara-CTP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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